Cas no 1336090-67-5 ((2R)-1-(2-chloro-3-fluorophenyl)propan-2-amine)

• Product Name: (2R)-1-(2-chloro-3-fluorophenyl)propan-2-amine
• CAS No: 1336090-67-5
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 6285784
• PubChem ID: 130706341
• Update Time: 2025-05-25

(2R)-1-(2-chloro-3-fluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-chloro-3-fluorophenyl)propan-2-amine
• EN300-1983463
• 1336090-67-5

• Inchi： 1S/C9H11ClFN/c1-6(12)5-7-3-2-4-8(11)9(7)10/h2-4,6H,5,12H2,1H3/t6-/m1/s1
• InChI Key： MLLQPVVZZUSMAS-ZCFIWIBFSA-N
• SMILES： ClC1C(=CC=CC=1C[C@@H](C)N)F

Computed Properties

• Exact Mass: 187.0564052g/mol
• Monoisotopic Mass: 187.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-1-(2-chloro-3-fluorophenyl)propan-2-amine

Chemical Compound CAS No. 1336090-67-5: (2R)-1-(2-chloro-3-fluorophenyl)propan-2-amine

(2R)-1-(2-chloro-3-fluorophenyl)propan-2-amine, also known by its CAS registry number 1336090-67-5, is a chiral organic compound with significant applications in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound is characterized by its unique structure, which includes a propanamine backbone substituted with a chloro-fluorophenyl group. The stereochemistry at the second carbon atom (R configuration) plays a crucial role in determining its biological activity and selectivity.

The synthesis of (2R)-1-(2-chloro-3-fluorophenyl)propan-2-amine typically involves multi-step processes, often utilizing asymmetric catalysis or resolution techniques to achieve high enantiomeric excess. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions combined with chiral ligands to achieve high yields and enantioselectivity.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of the chloro and fluoro substituents on the aromatic ring imparts electronic and steric properties that are highly desirable in medicinal chemistry. Recent studies have demonstrated that derivatives of (2R)-1-(2-chloro-3-fluorophenyl)propan-2-amine exhibit potent inhibitory activity against various enzymes, including kinases and proteases, making them valuable leads for anti-cancer and anti-inflammatory therapies.

In addition to its pharmacological applications, this compound has also been explored in the development of agrochemicals. Its ability to interact with specific receptors in plant systems has led to investigations into its potential as a herbicide or fungicide. However, further research is required to fully understand its environmental impact and safety profile.

The toxicological profile of (2R)-1-(2-chloro-3-fluorophenyl)propan-2-amine has been a subject of recent interest. Preclinical studies indicate that while it exhibits moderate acute toxicity, chronic exposure may lead to organ-specific effects, particularly on the liver and kidneys. Regulatory agencies are currently evaluating its safety data to determine appropriate guidelines for industrial handling and use.

From a chemical stability standpoint, this compound demonstrates good thermal stability under standard conditions but is susceptible to degradation under strongly acidic or basic environments. Proper storage conditions, including controlled humidity and temperature, are essential to maintain its integrity and potency.

In conclusion, (2R)-1-(2-chloro-3-fluorophenyl)propan-2-amine (CAS No. 1336090-67-5) is a versatile compound with significant potential across multiple industries. Its unique structure, coupled with advancements in synthetic methodologies, positions it as a key player in drug discovery and development. Continued research into its biological activity, safety profile, and environmental impact will undoubtedly unlock further applications in the coming years.